Cas no 80463-72-5 (N-cyclohexyl-n-ethyl-4-(1-methyltetrazol-5-yl)sulfanylbutanamide)

N-cyclohexyl-n-ethyl-4-(1-methyltetrazol-5-yl)sulfanylbutanamide structure
80463-72-5 structure
Product name:N-cyclohexyl-n-ethyl-4-(1-methyltetrazol-5-yl)sulfanylbutanamide
CAS No:80463-72-5
MF:C14H25N5OS
MW:311.4462
CID:1801130
PubChem ID:3062250

N-cyclohexyl-n-ethyl-4-(1-methyltetrazol-5-yl)sulfanylbutanamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclohexyl-n-ethyl-4-(1-methyltetrazol-5-yl)sulfanylbutanamide
    • N-Ethyl-N-cyclohexyl-4-(1-methyl-1,2,3,4-tetrazol-5-yl)thiobutyramide
    • Butanamide, N-cyclohexyl-N-ethyl-4-((1-methyl-1H-tetrazol-5-yl)thio)-
    • N-Cyclohexyl-N-ethyl-4-((1-methyl-1H-tetrazol-5-yl)thio)butanamide
    • N-Ethyl-N-cyclohexyl-4-(1-methyl-1,2,3,4-tetrazol-5-yl)thio-butyramide
    • N-cyclohexyl-N-ethyl-4-[(1-methyl-5-tetrazolyl)thio]butyramide
    • SureCN10678010
    • N-cyclohexyl-N-ethyl-4-&lt
    • (1-methyl-5-tetrazolyl)thio&gt
    • butyramide
    • AC1MI39G
    • LS-45447
    • AG-H-23501
    • CTK5E7814
    • 80463-72-5
    • DTXSID90230339
    • SCHEMBL10678010
    • Inchi: InChI=1S/C14H25N5OS/c1-3-19(12-8-5-4-6-9-12)13(20)10-7-11-21-14-15-16-17-18(14)2/h12H,3-11H2,1-2H3
    • InChI Key: RWGGSNKUNTZVTC-UHFFFAOYSA-N
    • SMILES: CCN(C1CCCCC1)C(=O)CCCSC2=NN=NN2C

Computed Properties

  • Exact Mass: 311.17798161g/mol
  • Monoisotopic Mass: 311.17798161g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 89.2Ų

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